Cas no 2034449-09-5 (1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2034449-09-5
• MF: C₁₅H₁₇N₅O₄
• MW: 331.3266
• CID: 5351636
• Update Time: 2025-10-30

1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[3-oxo-3-(3-pyrazin-2-yloxypyrrolidin-1-yl)propyl]pyrimidine-2,4-dione
• 1-(3-oxo-3-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione
• 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C15H17N5O4/c21-12-2-7-19(15(23)18-12)8-3-14(22)20-6-1-11(10-20)24-13-9-16-4-5-17-13/h2,4-5,7,9,11H,1,3,6,8,10H2,(H,18,21,23)
• InChI Key： OYKYHEIGZZJBNJ-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C([H])([H])C([H])([H])N2C([H])=C([H])C(N([H])C2=O)=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 538
• XLogP3: -1.3
• Topological Polar Surface Area: 105

Additional information on 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2034449-09-5)

The compound 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2034449-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it may interact with enzymes involved in nucleotide metabolism, making it a potential candidate for the treatment of diseases such as cancer and viral infections. The presence of the pyrazin-2-yloxy moiety and the tetrahydropyrimidine-2,4-dione core suggests a high degree of specificity and potency, which has been corroborated by in vitro and in vivo studies.

Recent synthetic efforts have aimed at improving the yield and purity of 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione. Advanced chromatographic techniques and novel catalytic methods have been employed to achieve higher efficiency in its production. These advancements are critical for scaling up the compound for further clinical trials and industrial applications.

In terms of pharmacological evaluation, studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Animal models have shown that it can effectively penetrate cellular membranes and reach target tissues at therapeutic concentrations. These findings underscore its potential as a lead compound for drug development.

Despite these promising results, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research is focused on conducting comprehensive toxicological studies and exploring its interactions with other drugs. Additionally, efforts are being made to identify potential derivatives that could enhance its therapeutic index while minimizing adverse effects.

In conclusion, 1-{3-oxo-3-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2034449-09-5) represents a promising avenue for future drug discovery. Its unique chemical structure and biological activity make it a valuable subject of study in the quest for novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its potential in addressing unmet medical needs.